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Introduction

Amoxicillin-clavulanate is a combination antimicrobial agent consisting of amoxicillin, a broad-
spectrum penicillin antibiotic, and clavulanic acid, a B-lactamase inhibitor. Amoxicillin acts by
inhibiting the synthesis of the bacterial cell wall. However, its efficacy is limited against bacteria
that produce [3-lactamase enzymes, which inactivate the antibiotic. Clavulanic acid irreversibly
binds to and inactivates these enzymes, thereby protecting amoxicillin from degradation and
restoring its antibacterial activity against resistant strains.[1][2] Accurate in vitro susceptibility
testing is crucial for determining the effectiveness of amoxicillin-clavulanate against specific
bacterial isolates and for guiding appropriate clinical use.

This document provides detailed application notes and protocols for three common methods of
in vitro susceptibility testing for amoxicillin-clavulanate: broth microdilution, disk diffusion (Kirby-
Bauer), and the gradient diffusion strip test (Etest). These protocols are based on guidelines
from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on
Antimicrobial Susceptibility Testing (EUCAST).

Mechanism of Action: A Synergistic Effect

The synergistic interaction between amoxicillin and clavulanic acid is essential for its broad-
spectrum activity.
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Caption: Mechanism of action of amoxicillin-clavulanate.

Quantitative Data Summary

Table 1: CLSI and EUCAST Interpretive Criteria for
Amoxicillin-Clavulanate against Enterobacterales
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s Susceptible . )
Guideline Method Intermediate (I) Resistant (R)

(S)

Broth Dilution
CLSI ] < 8/4 16/8 > 32/16
(MIC in pg/mL)

Disk Diffusion
(Zone Diameter =18 14-17 <13

in mm)

Broth Dilution
EUCAST ) <8 - >8
(MIC in pg/mL)

Disk Diffusion
(Zone Diameter >18 - <18

in mm)

Note: For CLSI, amoxicillin-clavulanate concentrations are expressed as amoxicillin/clavulanic
acid in a 2:1 ratio. For EUCAST, the MIC is for amoxicillin, and the concentration of clavulanic
acid is fixed at 2 mg/L.

Table 2: Quality Control (QC) Ranges for Amoxicillin-

Clavulanate
QC Strain Method CLSI QC Range EUCAST QC Range
Escherichia coli Broth Dilution (MIC in
2/1 - 8/4 2-8
ATCC® 25922™ pg/mL)
Disk Diffusion (Zone
. . 18-24 18-24
Diameter in mm)
Escherichia coli Broth Dilution (MIC in
4/2 - 16/8 4-16
ATCC® 35218™ pg/mL)
Disk Diffusion (Zone
17-22 17-22

Diameter in mm)

Experimental Protocols
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Broth Microdilution Method (CLSI M07)

This method determines the minimum inhibitory concentration (MIC) of amoxicillin-clavulanate
required to inhibit the growth of a bacterial isolate.
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Caption: Broth microdilution workflow.
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Detailed Methodology:

Preparation of Antimicrobial Solution: Prepare a stock solution of amoxicillin-clavulanate in a
2:1 ratio. For example, dissolve amoxicillin and clavulanic acid powders in a suitable solvent
to achieve a final concentration of 1280/640 pg/mL.

Inoculum Preparation: From a pure, 18-24 hour culture on a non-selective agar plate, select
3-5 colonies and suspend them in sterile broth or saline. Adjust the turbidity of the
suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x
108 CFU/mL.

Inoculum Dilution: Dilute the standardized inoculum in cation-adjusted Mueller-Hinton broth
(CAMHB) to achieve a final concentration of approximately 5 x 105 CFU/mL in each well of
the microdilution plate.

Plate Inoculation: Within 15 minutes of preparation, inoculate each well of a 96-well
microdilution plate containing serial two-fold dilutions of amoxicillin-clavulanate in CAMHB
with the diluted bacterial suspension. The final volume in each well should be 100 pL.

Incubation: Incubate the plates in an ambient air incubator at 35°C * 2°C for 16-20 hours.

Reading Results: After incubation, visually inspect the wells for turbidity. The MIC is the
lowest concentration of amoxicillin-clavulanate that completely inhibits visible bacterial
growth.

Quality Control: Concurrently, test the appropriate QC strains (e.g., E. coli ATCC® 25922™
and E. coli ATCC® 35218™). The resulting MICs should fall within the acceptable ranges
specified in Table 2.

Disk Diffusion Method (Kirby-Bauer) (CLSI M02)

This method assesses the susceptibility of a bacterial isolate to amoxicillin-clavulanate by

measuring the diameter of the zone of growth inhibition around a disk impregnated with a

specific amount of the drug.
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Caption: Disk diffusion (Kirby-Bauer) workflow.

Detailed Methodology:

e Inoculum Preparation: Prepare a standardized inoculum as described in the broth
microdilution protocol (Step 2).
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e Plate Inoculation: Within 15 minutes of preparation, dip a sterile cotton swab into the
adjusted inoculum suspension and remove excess fluid by pressing the swab against the
inside of the tube.[3] Swab the entire surface of a Mueller-Hinton agar plate three times,
rotating the plate approximately 60 degrees after each application to ensure even coverage.

[3]14]

o Disk Application: Aseptically apply an amoxicillin-clavulanate disk (containing 20 pg of
amoxicillin and 10 pg of clavulanic acid) to the surface of the inoculated agar plate.[4] Ensure
the disk is in firm contact with the agar.

 Incubation: Invert the plates and incubate them in an ambient air incubator at 35°C + 2°C for
16-18 hours.

» Reading Results: After incubation, measure the diameter of the zone of complete growth
inhibition to the nearest millimeter using a ruler or calipers.

e Quality Control: Concurrently, test the appropriate QC strains. The zone diameters should fall
within the acceptable ranges specified in Table 2.

Gradient Diffusion Strip Test (Etest)

This method utilizes a plastic strip impregnated with a predefined gradient of amoxicillin-
clavulanate to determine the MIC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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